![molecular formula C11H7ClN4 B2540744 7-(4-Chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidine CAS No. 160290-42-6](/img/structure/B2540744.png)
7-(4-Chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-(4-Chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidine is a chemical compound with the linear formula C17H12Cl2N4 . It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich . This compound belongs to the class of triazolopyrimidines, which are known to exhibit a wide range of pharmacological activities .
Molecular Structure Analysis
The molecular structure of 7-(4-Chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidine is characterized by the presence of two chlorine atoms, four nitrogen atoms, and a phenyl group . The exact three-dimensional structure is not provided in the retrieved sources.Scientific Research Applications
Medicinal Chemistry and Drug Development
7-(4-Chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidine exhibits promising activities in various therapeutic areas:
- RORγt Inverse Agonists : These compounds have been investigated as RORγt inverse agonists, which play a role in immune regulation and autoimmune diseases .
- PHD-1 Inhibitors : They also act as inhibitors of PHD-1 (prolyl hydroxylase domain-containing protein 1), which is relevant in hypoxia-inducible factor (HIF) regulation .
- JAK1 and JAK2 Inhibitors : The compound shows inhibitory activity against JAK1 and JAK2 kinases, which are involved in inflammatory pathways and hematopoiesis .
Antimicrobial Agents
Novel quinazolin-4(3H)-one derivatives containing a 1,2,4-triazolo[1,5-a]pyrimidine moiety have been designed and evaluated as antimicrobial agents in agriculture .
Cancer Research
- Cell Cycle Arrest and Apoptosis : Compound 1, derived from this scaffold, induces cell cycle arrest and apoptosis in both breast and cervical cancer cells .
- CDK2 Inhibition : The privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds, related to 7-(4-Chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidine, have been explored as CDK2 inhibitors for cancer treatment .
Material Sciences
Apart from its medicinal applications, these compounds find use in material sciences fields .
Safety and Hazards
properties
IUPAC Name |
7-(4-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClN4/c12-9-3-1-8(2-4-9)10-5-6-13-11-14-7-15-16(10)11/h1-7H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYJZXJFZHSVISG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=NC3=NC=NN23)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-(4-Chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.